2-cyclohexyl-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide
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Description
2-CYCLOHEXYL-N-(2,4-DIMETHOXYPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)ACETAMIDE is a synthetic organic compound that belongs to the class of amides This compound is characterized by its complex structure, which includes a cyclohexyl group, a dimethoxyphenyl group, and a dihydrothiophene sulfone group
Properties
Molecular Formula |
C20H27NO5S |
|---|---|
Molecular Weight |
393.5 g/mol |
IUPAC Name |
2-cyclohexyl-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide |
InChI |
InChI=1S/C20H27NO5S/c1-25-17-8-9-18(19(13-17)26-2)21(16-10-11-27(23,24)14-16)20(22)12-15-6-4-3-5-7-15/h8-11,13,15-16H,3-7,12,14H2,1-2H3 |
InChI Key |
MWHVQDVXBVWQQQ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)CC3CCCCC3)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-CYCLOHEXYL-N-(2,4-DIMETHOXYPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)ACETAMIDE typically involves multiple steps:
Formation of the Cyclohexyl Group: This step may involve the cyclization of a suitable precursor under acidic or basic conditions.
Introduction of the Dimethoxyphenyl Group: This can be achieved through electrophilic aromatic substitution reactions using appropriate reagents.
Synthesis of the Dihydrothiophene Sulfone Group: This step involves the oxidation of a thiophene derivative to form the sulfone group.
Amide Bond Formation: The final step involves the coupling of the intermediate compounds to form the desired amide.
Industrial Production Methods
In an industrial setting, the production of this compound would involve optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperature and pressure conditions, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the dihydrothiophene sulfone group.
Reduction: Reduction reactions may target the carbonyl group in the amide bond.
Substitution: Electrophilic or nucleophilic substitution reactions can occur at the aromatic ring or the cyclohexyl group.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Substitution Reagents: Halogens, alkylating agents.
Major Products
The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.
Scientific Research Applications
Chemistry
Catalysis: The compound may serve as a ligand in catalytic reactions.
Material Science: Potential use in the development of new materials with specific properties.
Biology
Biochemical Studies: Investigating the interaction of the compound with biological macromolecules.
Medicine
Pharmaceuticals: Potential use as a drug candidate or in drug design due to its unique structure.
Industry
Chemical Manufacturing: Use as an intermediate in the synthesis of other complex molecules.
Mechanism of Action
The mechanism of action of 2-CYCLOHEXYL-N-(2,4-DIMETHOXYPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)ACETAMIDE would depend on its specific application. In a biological context, it may interact with specific enzymes or receptors, modulating their activity. The molecular targets and pathways involved would be identified through experimental studies.
Comparison with Similar Compounds
Similar Compounds
2-CYCLOHEXYL-N-(2,4-DIMETHOXYPHENYL)ACETAMIDE: Lacks the dihydrothiophene sulfone group.
N-(2,4-DIMETHOXYPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)ACETAMIDE: Lacks the cyclohexyl group.
Uniqueness
The presence of the cyclohexyl group, dimethoxyphenyl group, and dihydrothiophene sulfone group in a single molecule makes 2-CYCLOHEXYL-N-(2,4-DIMETHOXYPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)ACETAMIDE unique. This combination of functional groups may confer distinct chemical reactivity and biological activity compared to similar compounds.
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